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Compound of Interest

3,4,5,6-Tetrahydrophthalic
Compound Name:
anhydride

Cat. No.: B147619

Abstract:

This document provides detailed application notes and experimental protocols for the synthesis
of agricultural fungicides derived from 3,4,5,6-tetrahydrophthalic anhydride. The primary
focus is on the synthesis of Captan (N-(trichloromethylthio)-1,2,3,6-tetrahydrophthalimide), a
broad-spectrum fungicide. This guide is intended for researchers, scientists, and professionals
in the field of agrochemical development. The synthesis pathway, experimental procedures,
and quantitative data on fungicidal efficacy are presented in a structured format to facilitate
research and development.

Introduction

3,4,5,6-Tetrahydrophthalic anhydride is a versatile chemical intermediate synthesized via the
Diels-Alder reaction of 1,3-butadiene and maleic anhydride. Its derivatives have found
significant applications in various industries, including the agrochemical sector. One of the most
prominent applications is its use as a precursor for the synthesis of dicarboximide fungicides,
notably Captan. Captan is a non-systemic phthalimide fungicide widely used to control a broad
spectrum of fungal diseases in fruits, vegetables, and ornamental crops. It functions by
inhibiting fungal spore germination and mycelial growth. This document outlines the synthetic
route from 3,4,5,6-tetrahydrophthalic anhydride to Captan and provides quantitative data on
its fungicidal activity.
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Synthesis Pathway

The synthesis of Captan from 3,4,5,6-tetrahydrophthalic anhydride is a two-step process.
The first step involves the formation of an intermediate, 1,2,3,6-tetrahydrophthalimide, through
the reaction of the anhydride with an ammonia source. The subsequent step is the reaction of
the imide intermediate with perchloromethyl mercaptan to yield the final product, Captan.
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3,4,5,6-Tetrahydrophthalic
anhydride

Ammonia or Urea

Step 1: Imidation
1,2,3,6-Tetrahydrophthalimide
(Intermediate)

Perchloromethyl
mercaptan

Step 2: Thiolation

Captan
> (Fungicide)
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/Step 1: Synthesis of 1,2,3,6—Tetrahydrophthalimide\

Mix 3,4,5,6-Tetrahydrophthalic
anhydride and Urea

\
Heat to 155-160°C

A\

Cool to Room Temperature

\

Recrystallize from Benzene

\

Filter and Dry Product
- T J

I
Use Intermediate
|

Step 2: Synthvésis of Captan

Dissolve Tetrahydrophthalimide
in NaOH solution

\
Cool to 10-20°C

\

Slowly add Perchloromethyl
mercaptan

\
Stir for 1-2 hours

\/
Filter and Wash Product

\

Dry Final Product

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b147619?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 To cite this document: BenchChem. [Application of 3,4,5,6-Tetrahydrophthalic Anhydride in
Agricultural Fungicide Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147619#application-of-3-4-5-6-tetrahydrophthalic-
anhydride-in-agricultural-fungicide-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b147619#application-of-3-4-5-6-tetrahydrophthalic-anhydride-in-agricultural-fungicide-synthesis
https://www.benchchem.com/product/b147619#application-of-3-4-5-6-tetrahydrophthalic-anhydride-in-agricultural-fungicide-synthesis
https://www.benchchem.com/product/b147619#application-of-3-4-5-6-tetrahydrophthalic-anhydride-in-agricultural-fungicide-synthesis
https://www.benchchem.com/product/b147619#application-of-3-4-5-6-tetrahydrophthalic-anhydride-in-agricultural-fungicide-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147619?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

